Cas no 1094750-85-2 (4-Bromo-2-ethoxybenzyl alcohol)

• Product Name: 4-Bromo-2-ethoxybenzyl alcohol
• CAS No: 1094750-85-2
• MF: C₉H₁₁BrO₂
• MW: 231.086442232132
• MDL: MFCD11652000
• CID: 1192129
• PubChem ID: 70699472
• Update Time: 2025-09-28

4-Bromo-2-ethoxybenzyl alcohol Chemical and Physical Properties

Names and Identifiers

• (4-bromo-2-ethoxyphenyl)methanol
• 4-Bromo-2-ethoxybenzyl alcohol;
• DTXSID10742666
• 4-Bromo-2-ethoxybenzyl alcohol
• DB-084304
• SCHEMBL16898219
• MFCD11652000
• 4-Bromo-2-ethoxybenzylalcohol
• AKOS024438358
• BS-25477
• CS-0193176
• 1094750-85-2
• E90565

• MDL： MFCD11652000
• Inchi： 1S/C9H11BrO2/c1-2-12-9-5-8(10)4-3-7(9)6-11/h3-5,11H,2,6H2,1H3
• InChI Key： AZSHSHCSQMPIEB-UHFFFAOYSA-N
• SMILES： BrC1C=CC(CO)=C(C=1)OCC

Computed Properties

• Exact Mass: 229.99400
• Monoisotopic Mass: 229.99424g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 130
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 29.5Ų

Experimental Properties

• PSA: 29.46000
• LogP: 2.34010

4-Bromo-2-ethoxybenzyl alcohol Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Additional information on 4-Bromo-2-ethoxybenzyl alcohol

Comprehensive Guide to 4-Bromo-2-ethoxybenzyl alcohol (CAS No. 1094750-85-2): Properties, Applications, and Market Trends

4-Bromo-2-ethoxybenzyl alcohol (CAS No. 1094750-85-2) is a specialized organic compound gaining attention in pharmaceutical and agrochemical research. This brominated benzyl alcohol derivative features a unique molecular structure combining an ethoxy group and a bromine substituent, making it a valuable intermediate in synthetic chemistry. With the rise of green chemistry and sustainable synthesis, researchers are increasingly exploring eco-friendly applications of such compounds.

The compound's molecular formula (C₉H₁₁BrO₂) and structural features contribute to its versatility. The presence of both hydroxyl and ethoxy functional groups allows for diverse chemical transformations, while the bromine atom serves as an excellent leaving group in nucleophilic substitution reactions. These characteristics make 4-Bromo-2-ethoxybenzyl alcohol particularly useful in developing active pharmaceutical ingredients (APIs) and specialty chemicals.

Recent studies highlight the compound's potential in drug discovery programs, especially for central nervous system (CNS) targeting molecules. The ethoxybenzyl moiety is known to influence blood-brain barrier penetration, making derivatives of this compound interesting candidates for neurological therapies. Additionally, its application in material science, particularly in the synthesis of liquid crystal intermediates, has attracted attention from the electronics industry.

From a market perspective, the demand for high-purity brominated intermediates like 4-Bromo-2-ethoxybenzyl alcohol continues to grow. Pharmaceutical companies seek reliable suppliers offering GMP-grade materials with consistent quality. The compound's storage stability and handling requirements are frequently discussed topics among procurement specialists, emphasizing the need for proper moisture control and light-sensitive packaging solutions.

Analytical characterization of 1094750-85-2 typically involves HPLC purity testing, NMR spectroscopy, and mass spectrometry. Researchers emphasize the importance of structural confirmation through these techniques, especially when the compound is used in regulatory submissions. The development of novel synthetic routes for this material remains an active area of investigation, with recent patents focusing on catalytic bromination methods and flow chemistry approaches.

Environmental considerations surrounding brominated compounds have led to innovations in waste management protocols and recycling processes. Manufacturers are implementing closed-loop systems to minimize ecological impact while maintaining cost efficiency. These developments align with growing industry standards for responsible chemical production and corporate sustainability goals.

Looking forward, the applications of 4-Bromo-2-ethoxybenzyl alcohol may expand into bioconjugation chemistry and proteolysis-targeting chimera (PROTAC) development. Its structural features make it suitable for creating linker molecules in these cutting-edge therapeutic approaches. As personalized medicine advances, the demand for specialized intermediates like this compound is expected to rise significantly.

For researchers working with 1094750-85-2, understanding its solubility profile in various organic solvents is crucial for reaction optimization. The compound demonstrates particular affinity for polar aprotic solvents, which is valuable information for process chemists designing scale-up procedures. Recent publications have also explored its crystallization behavior, providing insights for purification strategies.

The safety profile of 4-Bromo-2-ethoxybenzyl alcohol remains an important consideration. While not classified as hazardous under standard regulations, proper laboratory handling practices should always be followed. Material safety data sheets (MSDS) typically recommend using personal protective equipment and working in well-ventilated areas when handling this chemical.

In conclusion, 4-Bromo-2-ethoxybenzyl alcohol (CAS No. 1094750-85-2) represents an important building block in modern synthetic chemistry. Its combination of reactivity, structural versatility, and application potential ensures its continued relevance across multiple scientific disciplines. As research into targeted drug delivery and advanced materials progresses, this compound will likely play an increasingly significant role in scientific innovation.